molecular formula C8H15NO2 B573246 Butyl 1-methylaziridine-2-carboxylate CAS No. 167156-73-2

Butyl 1-methylaziridine-2-carboxylate

Cat. No.: B573246
CAS No.: 167156-73-2
M. Wt: 157.213
InChI Key: FPDMNEIPALEINO-UHFFFAOYSA-N
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Description

However, the available data covers structurally related butyl esters, such as Butyl Acrylate, Butyl Acetate, and Butyl Carbitol Acetate, which share functional similarities (e.g., ester linkages, solvent applications). This article compares these compounds in detail, focusing on physicochemical properties, applications, safety profiles, and regulatory status, drawing from the provided evidence.

Properties

CAS No.

167156-73-2

Molecular Formula

C8H15NO2

Molecular Weight

157.213

IUPAC Name

butyl 1-methylaziridine-2-carboxylate

InChI

InChI=1S/C8H15NO2/c1-3-4-5-11-8(10)7-6-9(7)2/h7H,3-6H2,1-2H3

InChI Key

FPDMNEIPALEINO-UHFFFAOYSA-N

SMILES

CCCCOC(=O)C1CN1C

Synonyms

2-Aziridinecarboxylicacid,1-methyl-,butylester(9CI)

Origin of Product

United States

Comparison with Similar Compounds

Physicochemical Properties

Key properties of the three butyl esters are summarized below:

Property Butyl Acrylate Butyl Acetate Butyl Carbitol Acetate
CAS No. 141-32-2 123-86-4 Not explicitly stated
Molecular Formula C₇H₁₂O₂ C₆H₁₂O₂ C₁₀H₂₀O₄
Molecular Weight 128.17 g/mol 116.16 g/mol 204.3 g/mol
Boiling Point Not explicitly stated 126°C 246.7°C
Density Not explicitly stated 0.8825 g/cm³ (20°C) 0.979 g/cm³ (20/20°C)
Vapor Pressure Not explicitly stated 11.5 mmHg (25°C) <0.001 kPa (20°C)
Water Solubility Not explicitly stated Limited (solvent properties) 6.5 g/100g (25°C)
Flammability Flammable liquid (Category 3) Likely flammable (volatile solvent) Combustible (flash point 105°C)

Key Observations :

  • Butyl Acrylate and Butyl Acetate are low-boiling, volatile solvents, whereas Butyl Carbitol Acetate is a high-boiling solvent (246.7°C), making it suitable for high-temperature industrial processes .
  • Butyl Acrylate exhibits higher reactivity due to its acrylate group, contributing to its use in polymerization and chemical synthesis .

Key Observations :

  • Butyl Acetate is widely used in consumer products (e.g., nail polish) due to its fruity odor and low toxicity .
  • Butyl Carbitol Acetate ’s high boiling point and solubility parameters make it ideal for specialty coatings and cleaning agents .

Key Observations :

  • Butyl Acrylate poses significant hazards, including flammability, skin/eye irritation, and sensitization, necessitating strict handling protocols .
  • Butyl Carbitol Acetate ’s higher molecular weight and lower volatility likely reduce inhalation risks compared to the other two compounds .
Regulatory Status
Compound Regulatory Listings
Butyl Acrylate Listed in inventories of the US, Canada, EU, Japan, Korea, Philippines, China
Butyl Acetate Widely compliant with ISO 17034 and analytical standards
Butyl Carbitol Acetate No explicit regulatory data, but applications align with industrial safety norms

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